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Compound of Interest

Compound Name: Erbium(III) nitrate pentahydrate

Cat. No.: B592744 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of erbium(III) nitrate pentahydrate, a

hydrated salt of erbium. This document details its chemical and physical properties, synthesis,

applications, and safety information, presenting a valuable resource for professionals in

research and development.

Core Properties and Data
Erbium(III) nitrate pentahydrate is a pink, crystalline solid that is hygroscopic. It is an

important compound used in various high-technology applications due to the unique properties

of the erbium ion.

The key quantitative properties of erbium(III) nitrate pentahydrate are summarized in the

table below for easy reference and comparison.
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Property Value References

Molecular Weight 443.35 g/mol [1][2][3][4][5]

Chemical Formula Er(NO₃)₃·5H₂O [2][3][4][5][6]

CAS Number 10031-51-3 [2][3][4][6][7][8][9]

Melting Point
130°C (decomposes, losing

4H₂O)
[4][8]

Appearance Pink crystalline powder [1][4][7][10][11]

Solubility Soluble in water and alcohol [11][12]

Synthesis and Experimental Protocols
While specific, detailed experimental protocols for industrial-scale synthesis are proprietary, the

general methodologies for preparing erbium(III) nitrate are well-established in the chemical

literature. These methods typically involve the reaction of erbium metal, oxide, or hydroxide

with nitric acid.

General Synthesis Protocol:

Reaction: Dissolve erbium(III) oxide (Er₂O₃) in a stoichiometric excess of concentrated nitric

acid (HNO₃) with gentle heating. The reaction proceeds as follows: Er₂O₃ + 6HNO₃ →

2Er(NO₃)₃ + 3H₂O

Crystallization: The resulting solution is then carefully evaporated to encourage the

crystallization of erbium(III) nitrate pentahydrate.

Isolation: The pink crystals are isolated by filtration, washed with a small amount of cold

deionized water, and then dried in a desiccator.

Applications and Signaling Pathways
Erbium(III) nitrate pentahydrate serves as a crucial precursor and material in several

advanced applications, primarily leveraging the unique optical properties of the Er³⁺ ion.
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Key Applications:

Glass and Porcelain Colorant: It is used as an important colorant in the manufacturing of

glass and porcelain enamel glazes.[10][11]

High Purity Erbium Oxide Production: It serves as the main raw material for producing high-

purity erbium oxide.[10][11]

Optical Fiber Dopant: High-purity erbium nitrate is used as a dopant in the manufacturing of

optical fibers and amplifiers.[10][11]

Catalysis and Chemical Intermediates: It is also utilized as a catalyst and as a chemical

intermediate in the synthesis of other erbium compounds.[5][7]

Below is a diagram illustrating the logical workflow from erbium(III) nitrate pentahydrate to its

primary applications.
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Caption: Workflow of Erbium(III) Nitrate Pentahydrate Applications.

Safety and Handling
Erbium(III) nitrate pentahydrate is an oxidizing agent and requires careful handling to prevent

accidents.[1][7][9][13][14]

Hazard Summary:

Oxidizer: May intensify fire; oxidizer.[4][9][14]

Skin and Eye Irritant: Causes skin irritation and serious eye damage.[4][9][14]

Respiratory Irritant: May cause respiratory irritation.[4][9][14]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b592744?utm_src=pdf-body-img
https://www.benchchem.com/product/b592744?utm_src=pdf-body
https://www.benchchem.com/product/b592744?utm_src=pdf-body
https://www.americanelements.com/erbium-iii-nitrate-pentahydrate-10031-51-3
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3852567.htm
https://energy01.oss-cn-shanghai.aliyuncs.com/upload/MSDS_FOREIGN/A49A66805_1689744105000.pdf
https://www.fishersci.com/store/msds?partNumber=AC315141000&productDescription=ERBIUM+III+NITRATE+PENT+100GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA12920~~PDF~~MTR~~CGV4~~EN~~2025-09-09%2012:44:04~~Erbium(III
https://prochemonline.com/product/erbiumnitrate-1717/
https://energy01.oss-cn-shanghai.aliyuncs.com/upload/MSDS_FOREIGN/A49A66805_1689744105000.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA12920~~PDF~~MTR~~CGV4~~EN~~2025-09-09%2012:44:04~~Erbium(III
https://prochemonline.com/product/erbiumnitrate-1717/
https://energy01.oss-cn-shanghai.aliyuncs.com/upload/MSDS_FOREIGN/A49A66805_1689744105000.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA12920~~PDF~~MTR~~CGV4~~EN~~2025-09-09%2012:44:04~~Erbium(III
https://prochemonline.com/product/erbiumnitrate-1717/
https://energy01.oss-cn-shanghai.aliyuncs.com/upload/MSDS_FOREIGN/A49A66805_1689744105000.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA12920~~PDF~~MTR~~CGV4~~EN~~2025-09-09%2012:44:04~~Erbium(III
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b592744?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Precautionary Measures:

Keep away from heat, sparks, open flames, and hot surfaces.

Keep and store away from clothing and other combustible materials.

Wear protective gloves, protective clothing, eye protection, and face protection.

Use only outdoors or in a well-ventilated area.

In case of contact with eyes, rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing and seek immediate medical attention.

In case of fire, use CO₂, dry chemical, or foam for extinction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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